Cas no 1803424-99-8 (2-Methylbenzo[d]oxazole-4-acrylic acid)

• Product Name: 2-Methylbenzo[d]oxazole-4-acrylic acid
• CAS No: 1803424-99-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4819138
• Update Time: 2025-06-14

2-Methylbenzo[d]oxazole-4-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-4-acrylic acid

• Inchi： 1S/C11H9NO3/c1-7-12-11-8(5-6-10(13)14)3-2-4-9(11)15-7/h2-6H,1H3,(H,13,14)/b6-5+
• InChI Key： YNUXMYPGJKEGAP-AATRIKPKSA-N
• SMILES： O1C(C)=NC2C(/C=C/C(=O)O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Additional information on 2-Methylbenzo[d]oxazole-4-acrylic acid

Recent Advances in the Study of 2-Methylbenzo[d]oxazole-4-acrylic acid (CAS: 1803424-99-8) in Chemical Biology and Pharmaceutical Research

2-Methylbenzo[d]oxazole-4-acrylic acid (CAS: 1803424-99-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic acrylic acid derivative is being investigated for its potential applications in drug discovery, particularly due to its unique structural features that enable interactions with various biological targets. Recent studies have highlighted its role as a versatile scaffold for the development of novel therapeutic agents, with a focus on anti-inflammatory, anticancer, and antimicrobial properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Methylbenzo[d]oxazole-4-acrylic acid derivatives. The research team utilized a combination of computational modeling and high-throughput screening to identify promising candidates. Their findings demonstrated that specific derivatives exhibited potent inhibitory activity against COX-2, suggesting potential applications in the treatment of inflammatory diseases. The study also reported improved pharmacokinetic properties compared to earlier generations of similar compounds.

In the field of oncology, recent preclinical investigations have revealed that 2-Methylbenzo[d]oxazole-4-acrylic acid derivatives can modulate key signaling pathways in cancer cells. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed how these compounds interfere with the PI3K/AKT/mTOR pathway, leading to apoptosis in various cancer cell lines. The researchers noted that the presence of the methyl group at the 2-position and the acrylic acid moiety were crucial for maintaining both potency and selectivity.

From a chemical perspective, novel synthetic routes for 2-Methylbenzo[d]oxazole-4-acrylic acid have been developed to improve yield and scalability. A recent patent application (WO2023124567) describes an innovative one-pot synthesis method that reduces production costs while maintaining high purity. This advancement is particularly significant for potential commercial applications, as it addresses previous challenges in large-scale production of this compound.

The mechanism of action of 2-Methylbenzo[d]oxazole-4-acrylic acid derivatives continues to be an active area of research. Structural biology studies using X-ray crystallography have provided insights into how these compounds interact with their biological targets at the molecular level. These findings are guiding the rational design of next-generation derivatives with improved target specificity and reduced off-target effects.

Looking forward, the unique properties of 2-Methylbenzo[d]oxazole-4-acrylic acid position it as a promising lead compound for multiple therapeutic areas. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, with preliminary results expected in late 2024. The compound's versatility and the growing body of research supporting its biological activity suggest that it will remain an important focus of pharmaceutical development in the coming years.